Cas no 2228223-29-6 ((3-ethoxy-4-hydroxyphenyl)methanesulfonamide)

• Product Name: (3-ethoxy-4-hydroxyphenyl)methanesulfonamide
• CAS No: 2228223-29-6
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6023929
• PubChem ID: 165707486
• Update Time: 2025-06-09

(3-ethoxy-4-hydroxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-ethoxy-4-hydroxyphenyl)methanesulfonamide
• 2228223-29-6
• EN300-1990930

• Inchi： 1S/C9H13NO4S/c1-2-14-9-5-7(3-4-8(9)11)6-15(10,12)13/h3-5,11H,2,6H2,1H3,(H2,10,12,13)
• InChI Key： BMYDDRXRYNJAOQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C=1)OCC)O)(N)(=O)=O

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98Ų

Additional information on (3-ethoxy-4-hydroxyphenyl)methanesulfonamide

Introduction to (3-ethoxy-4-hydroxyphenyl)methanesulfonamide (CAS No. 2228223-29-6)

(3-ethoxy-4-hydroxyphenyl)methanesulfonamide (CAS No. 2228223-29-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising pharmacological properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

(3-ethoxy-4-hydroxyphenyl)methanesulfonamide is a derivative of methanesulfonamide, featuring an ethoxy and hydroxy substituent on the phenyl ring. The molecular formula of this compound is C₁₀H₁₄O₄S, with a molecular weight of approximately 234.28 g/mol. The presence of the hydroxy group imparts polarity to the molecule, enhancing its solubility in polar solvents such as water and ethanol. The ethoxy group, on the other hand, contributes to the lipophilicity of the compound, which is crucial for its ability to cross biological membranes.

The chemical structure of (3-ethoxy-4-hydroxyphenyl)methanesulfonamide is notable for its potential to form hydrogen bonds due to the hydroxy group, which can play a significant role in its interactions with biological targets. Additionally, the methanesulfonamide moiety is known for its ability to form stable complexes with metal ions, which can influence the compound's reactivity and stability.

Synthesis Methods

The synthesis of (3-ethoxy-4-hydroxyphenyl)methanesulfonamide can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 3-ethoxy-4-hydroxybenzyl chloride with methanesulfonamide in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the nucleophilic substitution of 3-ethoxy-4-hydroxybenzyl bromide with methanesulfonamide in a polar aprotic solvent like dimethylformamide (DMF).

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry practices.

Biological Activities

(3-ethoxy-4-hydroxyphenyl)methanesulfonamide has been extensively studied for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).

In addition to its anti-inflammatory properties, (3-ethoxy-4-hydroxyphenyl)methanesulfonamide has demonstrated promising anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Furthermore, it has been found to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression, thereby reducing blood vessel formation in tumors.

Clinical Applications and Research Developments

The potential clinical applications of (3-ethoxy-4-hydroxyphenyl)methanesulfonamide are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies suggest that this compound may have therapeutic value in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its anti-cancer properties also make it a candidate for further investigation in oncology.

Recent research has focused on optimizing the pharmacokinetic properties of (3-ethoxy-4-hydroxyphenyl)methanesulfonamide to enhance its bioavailability and therapeutic efficacy. For instance, prodrug strategies have been employed to improve the solubility and stability of the compound in vivo. Additionally, efforts are underway to develop targeted drug delivery systems that can deliver this compound directly to affected tissues, thereby minimizing systemic side effects.

Conclusion

(3-ethoxy-4-hydroxyphenyl)methanesulfonamide (CAS No. 2228223-29-6) is a promising compound with diverse biological activities that hold significant potential for therapeutic applications. Its unique chemical structure confers it with favorable physicochemical properties that facilitate its interactions with biological targets. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research.